Cas no 2229048-72-8 (2-(cyclohex-3-en-1-yl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(cyclohex-3-en-1-yl)-3,3-difluoropropan-1-amine
• CAS No: 2229048-72-8
• MF: C₉H₁₅F₂N
• MW: 175.218909502029
• CID: 6571437
• PubChem ID: 165783542
• Update Time: 2025-10-30

2-(cyclohex-3-en-1-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(cyclohex-3-en-1-yl)-3,3-difluoropropan-1-amine
• 2229048-72-8
• EN300-1950163

• Inchi： 1S/C9H15F2N/c10-9(11)8(6-12)7-4-2-1-3-5-7/h1-2,7-9H,3-6,12H2
• InChI Key： ULTVGGSBRHXTAL-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1CC=CCC1)F

Computed Properties

• Exact Mass: 175.11725581g/mol
• Monoisotopic Mass: 175.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-(cyclohex-3-en-1-yl)-3,3-difluoropropan-1-amine

Professional Introduction to Compound with CAS No. 2229048-72-8 and Product Name: 2-(cyclohex-3-en-1-yl)-3,3-difluoropropan-1-amine

Compound with the CAS number 2229048-72-8 and the product name 2-(cyclohex-3-en-1-yl)-3,3-difluoropropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of a cyclohex-3-enyl moiety and difluorinated propanamine backbone imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further investigation.

The structure of 2-(cyclohex-3-en-1-yl)-3,3-difluoropropan-1-amine is meticulously designed to optimize its pharmacological profile. The cyclohexene ring introduces a degree of flexibility, which is often crucial for achieving optimal binding affinity to biological targets. Simultaneously, the difluorinated propanamine segment enhances metabolic stability while maintaining sufficient lipophilicity for effective membrane penetration. This balance is essential for developing compounds that exhibit both efficacy and bioavailability.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that incorporate fluorine atoms. The introduction of fluorine at the 3,3-difluoropropanamine position in this compound not only improves its physicochemical properties but also modulates its electronic distribution, influencing both reactivity and binding interactions. Such modifications are frequently employed in medicinal chemistry to fine-tune the pharmacokinetic and pharmacodynamic properties of drug candidates.

One of the most compelling aspects of 2-(cyclohex-3-en-1-yl)-3,3-difluoropropan-1-amine is its potential application in the synthesis of bioactive molecules. The cyclohexenyl group serves as an excellent scaffold for further derivatization, allowing chemists to explore a wide range of structural modifications. This versatility makes it particularly useful for designing compounds with targeted biological activities. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of enzyme activity and receptor binding.

The pharmacological relevance of this compound has been further underscored by recent research demonstrating its interaction with various biological targets. Studies have indicated that derivatives of 2-(cyclohex-3-en-1-yl)-3,3-difluoropropan-1-amine may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. This aligns with the broader trend in drug discovery toward identifying small molecules that can modulate complex disease mechanisms without significant off-target effects.

From a synthetic chemistry perspective, the preparation of 2-(cyclohex-3-en-1-yl)-3,3-difluoropropan-1-amine exemplifies the sophistication of modern organic synthesis techniques. The introduction of fluorine atoms into complex molecular frameworks remains a challenging yet rewarding endeavor. Advanced methodologies such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of the required structural motifs. These techniques not only improve yield but also enhance selectivity, reducing unwanted byproducts.

The biological evaluation of this compound has been complemented by computational studies that predict its binding mode to potential targets. Molecular docking simulations have revealed that the cyclohexenyl ring and difluoropropanamine moiety occupy critical regions within active sites, suggesting strong binding interactions. These predictions provide valuable insights into how structural modifications might be optimized to enhance potency and selectivity.

In conclusion, 2-(cyclohex-3-en-1-yl)-3,3-difluoropropan-1-amine (CAS No. 2229048-72-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer a combination of chemical reactivity and biological activity that makes it an attractive scaffold for drug development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.